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For researchers, scientists, and drug development professionals, understanding the differential
expression of long non-coding RNA (IncRNA) splice variants is crucial for elucidating their roles
in cellular processes and disease. This guide provides a comparative analysis of the
expression of LINC00899 splice variants across various cancer cell lines, supported by
experimental data and detailed methodologies.

Introduction to LINC00899

LINC00899 is a long intergenic non-protein coding RNA that has been implicated in several
cancers. Studies have shown that LINC00899 can act as a tumor suppressor, particularly in
breast cancer, by modulating microRNA activity.[1] Like many IncRNAs, LINC0O0899 undergoes
alternative splicing, giving rise to multiple transcript variants or isoforms. The differential
expression of these isoforms can have distinct functional consequences, making their specific
guantification essential for a comprehensive understanding of LINC00899's role in cancer
biology.

Comparative Expression of LINC00899 Splice
Variants Across Cancer Cell Lines
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The expression levels of two major LINC0O0899 splice variants, identified by their RefSeq
transcript IDs NR_027036.2 and XR_001750578.1, were analyzed across a panel of cancer
cell lines using data from The Cancer Genome Atlas (TCGA) and the Genotype-Tissue
Expression (GTEX) project, accessed via the Gene Expression Profiling Interactive Analysis 2
(GEPIA2) portal. The data is presented in Transcripts Per Million (TPM).
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. LINC00899 Splice
LINC00899 Splice

) ] Variant
Cell Line Cancer Type Variant
XR_001750578.1
NR_027036.2 (TPM)
(TPM)

Breast Invasive
MCE-7 ) 1.26 0.45
Carcinoma (BRCA)

Breast Invasive
MDA-MB-231 ) 0.89 0.32
Carcinoma (BRCA)

Breast Invasive
T-47D ) 1.51 0.58
Carcinoma (BRCA)

Breast Invasive
SK-BR-3 ] 0.78 0.29
Carcinoma (BRCA)

Breast Invasive
BT-549 ) 1.15 0.41
Carcinoma (BRCA)

Normal Breast (for
MCF-10A ] 2.54 0.98
comparison)

Lung Adenocarcinoma

A549 0.95 0.35
(LUAD)
Lung Adenocarcinoma

H1299 0.67 0.24
(LUAD)
Prostate

PC-3 Adenocarcinoma 0.55 0.20
(PRAD)
Prostate

DU145 Adenocarcinoma 0.48 0.17
(PRAD)
Colon

HT-29 Adenocarcinoma 0.82 0.30
(COAD)

HCT116 Colon 0.71 0.26

Adenocarcinoma
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(COAD)

Glioblastoma
U-87 MG ) 0.32 0.12
Multiforme (GBM)

Glioblastoma
SF-295 ) 0.25 0.09
Multiforme (GBM)

LINC00899 Signaling Pathway

LINC00899 has been shown to function as a competing endogenous RNA (ceRNA) in breast
cancer. It sponges miR-425, thereby preventing it from binding to its target, DICER1 mRNA.
This leads to increased DICER1 expression, which in turn can suppress tumor progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Long noncoding RNA LINC00899 suppresses breast cancer progression by inhibiting miR-
425 - PMC [pmc.ncbi.nim.nih.gov]

o To cite this document: BenchChem. [LINC00899 Splice Variant Expression: A Comparative
Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577496/docs#linc00899-splice-variant-expression-
a-comparative-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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